Cas no 56976-82-0 (4-Bromo-1H-pyrazole-5-carbohydrazide)

• Product Name: 4-Bromo-1H-pyrazole-5-carbohydrazide
• CAS No: 56976-82-0
• MF: C₄H₅BrN₄O
• MW: 205.012698888779
• MDL: MFCD00466310
• CID: 2857471
• PubChem ID: 7147493
• Update Time: 2025-04-21

4-Bromo-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• hydrazide de l'acide bromo-4 pyrazole carboxylique-5
• 4-Bromo-1H-pyrazole-5-carbohydrazide
• MFCD00466310
• ALBB-012844
• AKOS005173936
• 56976-82-0
• 4-bromo-2H-pyrazole-3-carbohydrazide
• AKOS000305722
• 4-bromo-1 h-pyrazole-3-carboxylic acid hydrazide
• CS-0267922
• 4-Bromo-1H-pyrazole-3-carboxylic acid hydrazide
• BBL038600
• STK312302
• 4-bromo-1H-pyrazole-3-carbohydrazide
• EN300-228875
• 1H-pyrazole-5-carboxylic acid, 4-bromo-, hydrazide

• MDL： MFCD00466310
• Inchi： 1S/C4H5BrN4O/c5-2-1-7-9-3(2)4(10)8-6/h1H,6H2,(H,7,9)(H,8,10)
• InChI Key： NXJOKWGPTXRZCB-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C(NN)=O

Computed Properties

• Exact Mass: 203.96467Da
• Monoisotopic Mass: 203.96467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3

4-Bromo-1H-pyrazole-5-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives